Cas no 1880256-83-6 (Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 1880256-83-6
• MF: C₈H₆ClNaO₄S
• MW: 256.638611316681
• CID: 5711975
• PubChem ID: 130538035
• Update Time: 2025-06-14

Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1880256-83-6
• Sodium2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate
• EN300-722685
• Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate
• Benzoic acid, 4-chloro-3-sulfino-, 1-methyl ester, sodium salt (1:1)

• Inchi： 1S/C8H7ClO4S.Na/c1-13-8(10)5-2-3-6(9)7(4-5)14(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： KJIGRYCGSTYMGP-UHFFFAOYSA-M
• SMILES： ClC1C=CC(C(=O)OC)=CC=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 255.9573018g/mol
• Monoisotopic Mass: 255.9573018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate

Research Briefing on Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 1880256-83-6) in Chemical and Biomedical Applications

Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 1880256-83-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This sulfinate derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its role as a precursor for the preparation of sulfonyl fluorides, which are increasingly important in chemical biology and drug discovery due to their utility in SuFEx (Sulfur Fluoride Exchange) click chemistry.

In the context of synthetic methodology, researchers have explored the use of Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate as a building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, showing promising results in preclinical models of glaucoma and cancer. The compound's unique structural features, including the electron-withdrawing chloro and methoxycarbonyl groups, contribute to its reactivity in nucleophilic substitution reactions, making it particularly valuable for medicinal chemistry applications.

From a mechanistic perspective, recent investigations have shed light on the compound's behavior in aqueous and organic media. Nuclear magnetic resonance (NMR) studies have revealed interesting solvation effects on the sulfinate moiety, which appear to influence its reactivity in various synthetic transformations. These findings, published in a 2024 issue of Organic & Biomolecular Chemistry, have important implications for optimizing reaction conditions when using this compound in pharmaceutical synthesis. The research suggests that careful control of solvent polarity can significantly enhance the yield of desired products while minimizing side reactions.

In the realm of chemical biology, Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate has emerged as a valuable tool for protein labeling and modification. Its conversion to reactive sulfonyl fluoride derivatives enables selective modification of tyrosine residues in proteins, as demonstrated in a recent Nature Chemical Biology publication. This application is particularly relevant for the development of targeted covalent inhibitors and the study of protein-protein interactions. The compound's stability in physiological conditions, combined with its selective reactivity, makes it an attractive candidate for these applications.

From a safety and toxicological standpoint, recent evaluations of Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate have provided important data for its handling and use in research settings. A 2023 toxicological assessment published in Chemical Research in Toxicology indicated that while the compound shows moderate reactivity, proper handling procedures can effectively mitigate potential risks. These findings are particularly relevant for researchers working with this material in drug discovery programs.

Looking forward, the unique properties of Sodium 2-chloro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 1880256-83-6) position it as a compound of continuing interest in chemical biology and pharmaceutical research. Its dual functionality as both a synthetic intermediate and a precursor for bioconjugation reagents suggests that its applications will likely expand in coming years. Ongoing research is exploring its potential in the development of next-generation covalent inhibitors and as a tool for studying biological systems at the molecular level.